Cas no 2227776-44-3 ((2R)-2-(4,4-dimethylcyclohexyl)oxirane)

(2R)-2-(4,4-dimethylcyclohexyl)oxirane is a chiral epoxide featuring a 4,4-dimethylcyclohexyl substituent, which imparts steric and electronic properties useful in synthetic applications. Its defined stereochemistry at the epoxide center makes it a valuable intermediate for asymmetric synthesis, particularly in the preparation of enantiomerically pure compounds. The cyclohexyl ring’s rigidity and dimethyl substitution enhance stability, while the strained oxirane ring offers reactivity for nucleophilic ring-opening reactions. This compound is suitable for use in pharmaceuticals, agrochemicals, and fine chemical synthesis, where precise stereocontrol is critical. Its high purity and well-characterized structure ensure reproducibility in research and industrial processes.
(2R)-2-(4,4-dimethylcyclohexyl)oxirane structure
2227776-44-3 structure
Product Name:(2R)-2-(4,4-dimethylcyclohexyl)oxirane
CAS No:2227776-44-3
MF:C10H18O
MW:154.249323368073
CID:5760798
PubChem ID:165971919
Update Time:2025-05-28

(2R)-2-(4,4-dimethylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • EN300-1733102
    • (2R)-2-(4,4-dimethylcyclohexyl)oxirane
    • 2227776-44-3
    • Inchi: 1S/C10H18O/c1-10(2)5-3-8(4-6-10)9-7-11-9/h8-9H,3-7H2,1-2H3/t9-/m0/s1
    • InChI Key: ZZZJDKVBALZUOJ-VIFPVBQESA-N
    • SMILES: O1C[C@H]1C1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.5Ų

(2R)-2-(4,4-dimethylcyclohexyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1733102-0.05g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
0.05g
$1537.0 2023-09-20
Enamine
EN300-1733102-0.1g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
0.1g
$1610.0 2023-09-20
Enamine
EN300-1733102-0.25g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
0.25g
$1683.0 2023-09-20
Enamine
EN300-1733102-0.5g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
0.5g
$1757.0 2023-09-20
Enamine
EN300-1733102-1.0g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
1g
$1829.0 2023-05-23
Enamine
EN300-1733102-2.5g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
2.5g
$3585.0 2023-09-20
Enamine
EN300-1733102-5.0g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
5g
$5304.0 2023-05-23
Enamine
EN300-1733102-10.0g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
10g
$7866.0 2023-05-23
Enamine
EN300-1733102-1g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
1g
$1829.0 2023-09-20
Enamine
EN300-1733102-5g
(2R)-2-(4,4-dimethylcyclohexyl)oxirane
2227776-44-3
5g
$5304.0 2023-09-20

Additional information on (2R)-2-(4,4-dimethylcyclohexyl)oxirane

Recent Advances in the Study of (2R)-2-(4,4-dimethylcyclohexyl)oxirane and Related Compounds (CAS: 2227776-44-3)

In recent years, the compound (2R)-2-(4,4-dimethylcyclohexyl)oxirane (CAS: 2227776-44-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its unique stereochemistry and structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biological activity, and potential as a precursor for more complex bioactive molecules. This research brief aims to summarize the most recent findings and provide insights into the current state of research surrounding this compound.

One of the key areas of investigation has been the optimization of synthetic routes for (2R)-2-(4,4-dimethylcyclohexyl)oxirane. Recent publications have highlighted novel catalytic methods that improve yield and enantioselectivity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of chiral catalysts to achieve >95% enantiomeric excess, a significant advancement over earlier methods. These improvements are critical for ensuring the compound's availability for further pharmacological studies.

Pharmacological research has revealed that (2R)-2-(4,4-dimethylcyclohexyl)oxirane exhibits notable activity as an inhibitor of certain cytochrome P450 enzymes, particularly CYP3A4. This property has sparked interest in its potential as a drug metabolism modulator or as a scaffold for designing new enzyme inhibitors. In vitro studies conducted in 2024 showed that the compound can significantly alter the pharmacokinetics of co-administered drugs, suggesting possible applications in combination therapies. However, researchers caution that further in vivo studies are needed to fully understand its safety profile and therapeutic window.

The structural features of (2R)-2-(4,4-dimethylcyclohexyl)oxirane have also made it a valuable building block in medicinal chemistry. Several recent patents have disclosed its use in the synthesis of more complex molecules targeting inflammatory pathways and neurological disorders. The rigidity imparted by the dimethylcyclohexyl moiety combined with the reactivity of the epoxide group allows for diverse chemical modifications, making it a versatile intermediate in drug discovery programs.

Analytical characterization of (2R)-2-(4,4-dimethylcyclohexyl)oxirane has seen advancements as well. New chromatographic methods employing advanced mass spectrometry techniques have been developed to accurately quantify the compound in complex biological matrices. These methods are proving essential for pharmacokinetic studies and for monitoring the compound's stability under various conditions. A 2024 publication in Analytical Chemistry described a highly sensitive LC-MS/MS method capable of detecting the compound at concentrations as low as 0.1 ng/mL in plasma samples.

Despite these promising developments, challenges remain in the research of (2R)-2-(4,4-dimethylcyclohexyl)oxirane. The compound's stability in aqueous environments and its potential toxicity at higher doses require further investigation. Additionally, the exact molecular mechanisms underlying its biological activities are not yet fully understood. Current research efforts are focusing on these aspects, with several ongoing studies aiming to elucidate the compound's structure-activity relationships and potential clinical applications.

In conclusion, (2R)-2-(4,4-dimethylcyclohexyl)oxirane (CAS: 2227776-44-3) represents an exciting area of research in chemical biology and pharmaceutical science. The recent advancements in its synthesis, characterization, and biological evaluation have opened new avenues for its application in drug discovery and development. As research continues, this compound may prove to be a valuable tool for understanding enzyme inhibition mechanisms and for developing novel therapeutic agents. The coming years are likely to see increased interest and investment in this area, particularly as more data becomes available from preclinical studies.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent